Cas no 62424-92-4 (2(1H)-Quinolinone, 6-[2-(dimethylamino)ethoxy]-3,4-dihydro-4-phenyl-)
62424-92-4 structure
Product Name:2(1H)-Quinolinone, 6-[2-(dimethylamino)ethoxy]-3,4-dihydro-4-phenyl-
CAS No:62424-92-4
MF:C19H22N2O2
MW:310.390184879303
CID:445264
PubChem ID:21494332
Update Time:2025-04-19
2(1H)-Quinolinone, 6-[2-(dimethylamino)ethoxy]-3,4-dihydro-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinone, 6-[2-(dimethylamino)ethoxy]-3,4-dihydro-4-phenyl-
- 6-[2-(dimethylamino)ethoxy]-4-phenyl-3,4-dihydro-1H-quinolin-2-one
- 6-[2-(dimethylamino)ethoxy]-3,4-dihydro-4-phenyl-2(1H)-quinolinone
- RARZCSITWIGZEI-UHFFFAOYSA-N
- 6-[2-(Dimethylamino)ethoxy]-4-phenyl-3,4-dihydroquinolin-2(1H)-one
- SCHEMBL11845354
- DTXSID50614878
- 62424-92-4
-
- Inchi: 1S/C19H22N2O2/c1-21(2)10-11-23-15-8-9-18-17(12-15)16(13-19(22)20-18)14-6-4-3-5-7-14/h3-9,12,16H,10-11,13H2,1-2H3,(H,20,22)
- InChI Key: RARZCSITWIGZEI-UHFFFAOYSA-N
- SMILES: O(CCN(C)C)C1C=CC2=C(C=1)C(C1C=CC=CC=1)CC(N2)=O
Computed Properties
- Exact Mass: 310.16826
- Monoisotopic Mass: 310.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
2(1H)-Quinolinone, 6-[2-(dimethylamino)ethoxy]-3,4-dihydro-4-phenyl- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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